Cas no 16468-05-6 (1,4-Dioxane--water (1/1))

• Product Name: 1,4-Dioxane--water (1/1)
• CAS No: 16468-05-6
• MF: C₄H₁₀O₃
• MW: 106.120401859283
• CID: 2780980
• PubChem ID: 21886435
• Update Time: 2025-04-21

1,4-Dioxane--water (1/1) Chemical and Physical Properties

Names and Identifiers

• 16468-05-6
• dioxan water
• 1,4dioxane water
• SCHEMBL103807
• dioxane-water
• dioxan H2O
• p-dioxane H2O
• DTXSID40619453
• dioxane H2O
• water dioxan
• water p-dioxane
• 1-4-dioxane H2O
• DTXCID90570207
• di-oxane water
• 1,4-dioxane H2O
• 1,4 dioxane water
• 1,4-dioxan H2O
• 1,4-dioxane water
• 1,4 dioxane H2O
• H2O 1,4-dioxane
• 1,4-dioxan water
• 1,4-Dioxane--water (1/1)
• water 1,4 dioxane
• 4-dioxane water
• dioxane water
• 1-4-dioxane water
• H2O Dioxane
• 1.4-dioxane H2O
• H2O dioxan
• p-dioxane water
• 1-4 dioxane water
• water 1,4-dioxane
• water dioxane
• RNHDAKUGFHSZEV-UHFFFAOYSA-N

• Inchi： 1S/C4H8O2.H2O/c1-2-6-4-3-5-1;/h1-4H2;1H2
• InChI Key： RNHDAKUGFHSZEV-UHFFFAOYSA-N
• SMILES： O1CCOCC1.O

Computed Properties

• Exact Mass: 106.062994177Da
• Monoisotopic Mass: 106.062994177Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 26.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 19.5Ų